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Compound Name: Einecs 309-476-7

Cat. No.: B560791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Europium(III) nitrate hydrate (CAS 100402-41-3) is a versatile inorganic compound primarily

recognized for its significant applications in materials science, owing to its distinct luminescent

properties.[1][2] However, its utility extends into the realm of organic synthesis, where it

functions as an effective Lewis acid catalyst. While not as extensively documented as more

conventional Lewis acids, Europium(III) nitrate hydrate, belonging to the lanthanide nitrate

family, demonstrates catalytic activity in various organic transformations, particularly in

multicomponent reactions that are fundamental to the synthesis of heterocyclic compounds.[3]

[4] This document outlines its application in key organic reactions, providing detailed protocols

and data to support its use in research and development.
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Property Value

CAS Number 100402-41-3

Chemical Formula
Eu(NO₃)₃·xH₂O (commonly as hexahydrate,

x=6)

Molecular Weight 446.07 g/mol (for the hexahydrate)

Appearance Colorless crystalline solid

Solubility
Highly soluble in water and soluble in polar

organic solvents

Lewis Acidity Functions as a hard Lewis acid

Application in the Biginelli Reaction
The Biginelli reaction is a cornerstone of heterocyclic chemistry, enabling the one-pot synthesis

of 3,4-dihydropyrimidin-2(1H)-ones from an aldehyde, a β-ketoester, and urea or thiourea.

Lanthanide nitrates, and by extension Europium(III) nitrate, have proven to be efficient catalysts

for this important transformation.[3][4][5]

Quantitative Data for Lanthanide Nitrate-Catalyzed
Biginelli Reaction
Note: The data presented is based on studies using representative lanthanide nitrate catalysts

and is anticipated to be comparable for Europium(III) nitrate hydrate.
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Entry Aldehyde
β-
Ketoester

Catalyst
(mol%)

Solvent
Time
(min)

Yield (%)

1
Benzaldeh

yde

Ethyl

acetoaceta

te

La(NO₃)₃

(10)
Ethanol 45 92

2

4-

Chlorobenz

aldehyde

Ethyl

acetoaceta

te

La(NO₃)₃

(10)
Ethanol 60 95

3

4-

Methoxybe

nzaldehyd

e

Ethyl

acetoaceta

te

La(NO₃)₃

(10)
Ethanol 90 88

4
Benzaldeh

yde

Methyl

acetoaceta

te

Pr(NO₃)₃

(10)

Solvent-

free
15 95

5

4-

Nitrobenzal

dehyde

Ethyl

acetoaceta

te

Pr(NO₃)₃

(10)

Solvent-

free
20 92

Experimental Protocol: Biginelli Reaction
Materials:

Aldehyde (1 mmol)

β-ketoester (1 mmol)

Urea or Thiourea (1.5 mmol)

Europium(III) nitrate hydrate (CAS 100402-41-3) (0.1 mmol, 10 mol%)

Ethanol (5 mL) for solvent-based reaction, or no solvent for solvent-free conditions

Procedure:
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In a round-bottom flask, combine the aldehyde (1 mmol), β-ketoester (1 mmol), urea or

thiourea (1.5 mmol), and Europium(III) nitrate hydrate (0.1 mmol).

For a solvent-based reaction, add ethanol (5 mL). For solvent-free conditions, proceed to the

next step without adding a solvent.

Stir the reaction mixture at room temperature or heat to a temperature between 60-80 °C.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Add 10 mL of cold water to the flask and stir the mixture for 15 minutes to precipitate the

product.

Collect the resulting solid by vacuum filtration.

Wash the solid with cold water, followed by a small portion of cold ethanol.

The crude product can be purified by recrystallization from ethanol to yield the pure 3,4-

dihydropyrimidin-2(1H)-one.
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Caption: Workflow for the Europium(III) nitrate catalyzed Biginelli reaction.

Application in the Strecker Reaction
The Strecker reaction is a three-component condensation that provides a straightforward route

to α-aminonitriles from an aldehyde, an amine, and a cyanide source. These products are

valuable intermediates in the synthesis of α-amino acids. Lanthanide nitrates are effective

Lewis acid catalysts for this transformation.[6]

Quantitative Data for Lewis Acid-Catalyzed Strecker
Reaction
Note: The data provided is for Bismuth(III) nitrate, a comparable Lewis acid catalyst. Similar

results can be expected with Europium(III) nitrate hydrate.
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Entry
Aldehyd
e

Amine
Cyanide
Source

Catalyst
(mol%)

Solvent Time (h)
Yield
(%)

1
Benzalde

hyde
Aniline TMSCN

Bi(NO₃)₃

(5)

Acetonitri

le
1.5 95

2

4-

Chlorobe

nzaldehy

de

Aniline TMSCN
Bi(NO₃)₃

(5)

Acetonitri

le
2.0 92

3

4-

Methylbe

nzaldehy

de

Benzyla

mine
TMSCN

Bi(NO₃)₃

(5)

Acetonitri

le
2.5 90

4

Cyclohex

anecarba

ldehyde

Morpholi

ne
TMSCN

Bi(NO₃)₃

(5)

Acetonitri

le
3.0 88

Experimental Protocol: Strecker Reaction
Materials:

Aldehyde (1 mmol)

Amine (1 mmol)

Trimethylsilyl cyanide (TMSCN) (1.2 mmol)

Europium(III) nitrate hydrate (CAS 100402-41-3) (0.05 mmol, 5 mol%)

Acetonitrile (5 mL)

Procedure:

In a reaction vessel, dissolve the aldehyde (1 mmol) and amine (1 mmol) in acetonitrile (5

mL).
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Add Europium(III) nitrate hydrate (0.05 mmol) to the solution.

Stir the mixture at room temperature for 10 to 15 minutes to allow for catalyst coordination.

Introduce trimethylsilyl cyanide (1.2 mmol) to the reaction mixture.

Continue to stir the reaction at room temperature, monitoring its progress by TLC.

Upon completion, quench the reaction by adding 10 mL of water.

Extract the product from the aqueous layer using ethyl acetate (2 x 15 mL).

Combine the organic layers and wash with brine. Dry the organic phase over anhydrous

sodium sulfate and then concentrate it under reduced pressure.

Purify the crude product via column chromatography on silica gel to obtain the pure α-

aminonitrile.
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Caption: General mechanism of Lewis acid catalysis by the Europium(III) ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.iscience.in [pubs.iscience.in]

2. mdpi.com [mdpi.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. ijppr.humanjournals.com [ijppr.humanjournals.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application of Europium(III) Nitrate Hydrate (CAS
100402-41-3) in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560791#application-of-cas-100402-41-3-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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